Cas no 1026355-57-6 (Methyl 2-bromo-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-bromo-5-(trifluoromethyl)benzoate
• CAS No: 1026355-57-6
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD09999461
• CID: 1026307
• PubChem ID: 10869779
• Update Time: 2025-04-20

Methyl 2-bromo-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(trifluoromethyl)benzoate
• 2-Bromo-5-(trifluoromethyl)benzoic acid methyl ester
• AK-61388
• ANW-63917
• CTK8C0032
• KB-255678
• MolPort-008-145-899
• AMY28599
• MFCD09999461
• 1026355-57-6
• AKOS016003886
• CS-16461
• D75912
• SCHEMBL15561128
• Methyl2-bromo-5-(trifluoromethyl)benzoate
• SY317173
• Benzoic acid, 2-bromo-5-(trifluoromethyl)-, methyl ester
• DTXSID10446571
• DB-370737
• CS-0097707
• A896744

• MDL： MFCD09999461
• Inchi： 1S/C9H6BrF3O2/c1-15-8(14)6-4-5(9(11,12)13)2-3-7(6)10/h2-4H,1H3
• InChI Key： ISBKZHUQXJKCKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters